Cas no 2034410-73-4 (2-(ethylsulfanyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide)

• Product Name: 2-(ethylsulfanyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide
• CAS No: 2034410-73-4
• MF: C₂₂H₂₈N₄OS
• MW: 396.548923492432
• CID: 5551838
• Update Time: 2025-10-29

2-(ethylsulfanyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide
• 2-(ethylsulfanyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide

• Inchi： 1S/C22H28N4OS/c1-2-28-20-10-6-4-8-18(20)22(27)23-17-11-13-26(14-12-17)21-15-16-7-3-5-9-19(16)24-25-21/h4,6,8,10,15,17H,2-3,5,7,9,11-14H2,1H3,(H,23,27)
• InChI Key： DBMVELISYISOBP-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=CC3=C(N=N2)CCCC3)CC1)(=O)C1=CC=CC=C1SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(ethylsulfanyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide

2-(Ethylsulfanyl)-N-[1-(5,6,7,8-Tetrahydrocinnolin-3-yl)Piperidin-4-yl]Benzamide: A Comprehensive Overview

The compound 2-(ethylsulfanyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide, identified by the CAS number 2034410-73-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide moiety, an ethylsulfanyl group, and a piperidine ring substituted with a tetrahydrocinnoline fragment. Recent advancements in synthetic chemistry have enabled the efficient synthesis of such molecules, making them accessible for further research and development.

The benzamide group in this compound plays a crucial role in its chemical reactivity and biological activity. Benzamides are known for their ability to participate in various nucleophilic substitutions and can act as substrates for enzymatic reactions. The ethylsulfanyl group introduces sulfur-based functionality, which is often associated with antioxidant properties and can enhance the stability of the molecule under oxidative conditions. Recent studies have highlighted the importance of sulfur-containing compounds in drug design due to their unique pharmacokinetic profiles and reduced toxicity compared to traditional agents.

The piperidine ring in this molecule contributes to its structural rigidity and can serve as a scaffold for further functionalization. Piperidine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The substitution pattern on the piperidine ring—specifically at the 4-position—suggests that this compound may exhibit selectivity towards certain biological pathways or molecular targets.

The tetrahydrocinnoline fragment is another key feature of this compound. Tetrahydrocinnolines are bicyclic structures that combine aromaticity with saturated rings, offering a balance between planarity and flexibility. This fragment has been implicated in various pharmacological activities, including anti-inflammatory and antitumor effects. Recent research has focused on optimizing the substitution patterns on tetrahydrocinnoline derivatives to enhance their bioavailability and efficacy.

From a synthetic perspective, the construction of this compound involves multi-step processes that require precise control over regioselectivity and stereochemistry. Modern synthetic techniques, such as organocatalysis and transition-metal-catalyzed coupling reactions, have facilitated the assembly of such complex molecules. The use of green chemistry principles in these syntheses has also become increasingly important to minimize environmental impact.

In terms of applications, this compound holds promise in several areas. Its structural features suggest potential utility as a lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, its sulfur-containing functionality makes it a candidate for materials science applications, including the development of novel polymers or catalytic materials.

Recent studies have also explored the photophysical properties of similar compounds, revealing their potential as fluorescent probes or sensors for specific analytes. The combination of aromaticity and sulfur-based functionality in this molecule could make it an ideal candidate for such applications.

In conclusion, the compound 2-(ethylsulfanyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]benzamide represents a sophisticated example of modern organic synthesis. Its unique structure endows it with diverse functional properties that make it a valuable subject for further research across multiple disciplines. As advancements in chemical synthesis continue to evolve, compounds like this one will undoubtedly play an increasingly important role in both academic and industrial settings.